Cas no 80745-10-4 (H-Arg(Mtr)-OH H2O)

H-Arg(Mtr)-OH·H₂O is a protected derivative of L-arginine, where the guanidine group is shielded by the 4-methoxy-2,3,6-trimethylbenzenesulfonyl (Mtr) protecting group. This compound is widely used in peptide synthesis to prevent unwanted side reactions during coupling steps, ensuring high purity and yield. The Mtr group offers selective deprotection under mild acidic conditions, making it suitable for sensitive peptide sequences. The inclusion of water (H₂O) in the formulation enhances stability and handling. Its compatibility with standard solid-phase and solution-phase synthesis protocols makes it a versatile choice for researchers. This reagent is particularly valuable in constructing complex peptides requiring orthogonal protection strategies.

H-Arg(Mtr)-OH H2O structure

Product Name:H-Arg(Mtr)-OH H2O

CAS No:80745-10-4

MF:C₁₆H₂₆N₄O₅S

MW:386.466442584991

MDL:MFCD00057846

CID:60256

PubChem ID:24886795

Update Time:2025-06-07

H-Arg(Mtr)-OH H2O Chemical and Physical Properties

Names and Identifiers

- N'-(4-Methoxy-2,3,6-trimethylbenzenesulfonyl)-L-arginine
- H-Arg(Mtr)-OH
- Nω-(4-Methoxy-2,3,6-trimethylbenzenesulfonyl)-L-arginine
- (S)-2-Amino-5-(3-((4-methoxy-2,3,6-trimethylphenyl)sulfonyl)guanidino)pentanoic acid
- H-ARG(MTR)-OH·H2O
- H-Arg(Mtr)-OH·H2O N-ω-4-methoxy-2,3,6-trimethylbenzenesulfonyl-L-arginine monohydrate
- H-L-Arg(Mtr)-OH
- L-ARGINYL-4-METHOXY-2,3,6-TRIMETHYLBENZENESULFONYL
- 2H2O
- AMINO ACID SERIES
- ARGININE(MTR)-OH
- H-Arg(Mtr)-OH.1
- H-Arg(Mtr)-OH•1
- N-(4-Methoxy-2,3,6-trimethylbenzenesulfonyl)-L-arginine
- CS-W011745
- O-(4-Methoxy-2,3,6-trimethylbenzenesulfonyl)-L-arginine
- N
- Nomega-(4-Methoxy-2,3,6-trimethylbenzenesulfonyl)-L-arginine, >=98.0% (TLC)
- Nomega-(4-Methoxy-2,3,6-trimethylbenzenesulfonyl)-L-arginine
- Nw-((4-Methoxy-2,3,6-trimethylphenyl)sulfonyl)-L-arginine
- 80745-10-4
- DS-16176
- SCHEMBL18468371
- (S)-2-amino-5-(3-(4-methoxy-2,3,6-trimethylphenylsulfonyl)guanidino)pentanoic acid
- AKOS016842846
- (2S)-2-amino-5-[[amino-[(4-methoxy-2,3,6-trimethylphenyl)sulfonylamino]methylidene]amino]pentanoic acid
- Nomega-(4-Methoxy-2,3,6-trimethylbenzenesulfonyl)-D-arginine
- HY-W011029
- N5-[Imino[[(4-methoxy-2,3,6-trimethylphenyl)sulfonyl]amino]methyl]-L-ornithine (ACI)
- H-Arg(Mtr)-OH H2O
- MDL： MFCD00057846
- Inchi： 1S/C16H26N4O5S/c1-9-8-13(25-4)10(2)11(3)14(9)26(23,24)20-16(18)19-7-5-6-12(17)15(21)22/h8,12H,5-7,17H2,1-4H3,(H,21,22)(H3,18,19,20)/t12-/m0/s1
- InChI Key： FUSAEZSSVDNYPO-LBPRGKRZSA-N
- SMILES： S(C1C(C)=CC(OC)=C(C)C=1C)(=O)(=O)NC(=N)NCCC[C@H](N)C(=O)O

Computed Properties

Exact Mass: 386.16200
Monoisotopic Mass: 386.162
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 5
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 26
Rotatable Bond Count: 10
Complexity: 604
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1.6
Topological Polar Surface Area: 166A^2

Experimental Properties

Density: 1.3600
Boiling Point: 615.4°C at 760 mmHg
Flash Point: 326°C
Refractive Index: 1.593
PSA: 162.98000
LogP: 3.27780
Sensitiveness: Moisture Sensitive

H-Arg(Mtr)-OH H2O Security Information

WGK Germany：3
Storage Condition：Store in cold storage.

H-Arg(Mtr)-OH H2O Pricemore >>

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Chemenu	CM255115-10g	(S)-2-Amino-5-(3-((4-methoxy-2,3,6-trimethylphenyl)sulfonyl)guanidino)pentanoic acid	80745-10-4	95%	10g	$122	2021-06-09
Chemenu	CM255115-25g	(S)-2-Amino-5-(3-((4-methoxy-2,3,6-trimethylphenyl)sulfonyl)guanidino)pentanoic acid	80745-10-4	95%	25g	$234	2021-06-09
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TRC	H291215-5g	H-Arg(Mtr)-OH H2O	80745-10-4		5g	$ 285.00	2022-06-04
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Chemenu	CM255115-10g	(S)-2-Amino-5-(3-((4-methoxy-2,3,6-trimethylphenyl)sulfonyl)guanidino)pentanoic acid	80745-10-4	95%	10g	$122	2024-07-23
Chemenu	CM255115-25g	(S)-2-Amino-5-(3-((4-methoxy-2,3,6-trimethylphenyl)sulfonyl)guanidino)pentanoic acid	80745-10-4	95%	25g	$234	2024-07-23
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abcr	AB261990-1 g	N'-(4-Methoxy-2,3,6-trimethylphenylsulfonyl)-L-arginine, 95%; .	80745-10-4	95%	1g	€68.80	2022-06-11